Cas no 7418-20-4 (1-Oxa-2,5-disilacyclopentane,2,2,5,5-tetramethyl-)

1-Oxa-2,5-disilacyclopentane,2,2,5,5-tetramethyl- is a cyclic siloxane compound featuring a five-membered ring structure with alternating silicon and oxygen atoms, substituted by methyl groups at the silicon centers. This configuration imparts thermal and chemical stability, making it suitable for applications in high-performance silicone polymers and specialty coatings. The strained ring structure enhances reactivity in ring-opening polymerizations, facilitating the synthesis of tailored siloxane-based materials. Its low volatility and compatibility with organic and inorganic matrices further broaden its utility in advanced material science. The compound is particularly valued for its precise molecular architecture, enabling controlled modifications in hybrid material formulations.
1-Oxa-2,5-disilacyclopentane,2,2,5,5-tetramethyl- structure
7418-20-4 structure
Product Name:1-Oxa-2,5-disilacyclopentane,2,2,5,5-tetramethyl-
CAS No:7418-20-4
MF:C6H16OSi2
MW:160.361643791199
MDL:MFCD00040239
CID:565199
PubChem ID:81916
Update Time:2025-10-29

1-Oxa-2,5-disilacyclopentane,2,2,5,5-tetramethyl- Chemical and Physical Properties

Names and Identifiers

    • 1-Oxa-2,5-disilacyclopentane,2,2,5,5-tetramethyl-
    • 2,2,5,5-Tetramethyl-2,5-Disila-1-Oxacyclopentane
    • 1,1,4,4, TETRAMETHYL-1,4-DISILA-5-OXACYCLOPENTANE
    • 1,1,4,4-Tetramethyl-1,4-disila-5-oxacyclopentane
    • 2,2,5,5-tetramethyl-1,2,5-oxadisilolane
    • 1,1,3,3-tetramethyl-2-oxa-1,3-disilacyclopentane
    • 2,2,5,5-teramethyl-1-oxa-2,5-disilacyclopentane
    • 2,2,5,5-tetramethyl-[1,2,5]oxadisilolane
    • 2,2,5,5-tetramethyl-1-oxa-2,5-disilacyclopentane
    • 2,2,5,5-tetramethyl-2,5-disilano-1-oxacyclopentane
    • 2.2.5.5-Tetramethyl-1-oxa-2.5-disila-cyclopentan
    • EINECS 231-037-2
    • 2,2,5,5-Tetramethyl-tetrahydro-2,5-disilafura
    • D87623
    • AKOS006344183
    • MFCD00040239
    • C6H16OSi2
    • W3M9CY5SCD
    • FS-5492
    • SCHEMBL860019
    • Q63396518
    • 7418-20-4
    • NS00046451
    • s16080
    • DTXSID1064667
    • 2,2,5,5-TETRAMETHYL-2,5-DISILAOXOLANE
    • 1-Oxa-2,5-disilacyclopentane, 2,2,5,5-tetramethyl-
    • FT-0636478
    • 2,2,5,5-Tetramethyl-2,5-disilafuran
    • ZJWXCSUSULCHCK-UHFFFAOYSA-N
    • DB-055847
    • MDL: MFCD00040239
    • Inchi: 1S/C6H16OSi2/c1-8(2)5-6-9(3,4)7-8/h5-6H2,1-4H3
    • InChI Key: ZJWXCSUSULCHCK-UHFFFAOYSA-N
    • SMILES: [Si]1(C)(C)CC[Si](C)(C)O1

Computed Properties

  • Exact Mass: 160.07400
  • Monoisotopic Mass: 160.074
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 0
  • Complexity: 106
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 9.2A^2

Experimental Properties

  • Color/Form: No data avaiable
  • Density: 0.8616 g/cm3 (20 ºC)
  • Melting Point: <0°C
  • Boiling Point: 125 ºC (734 Torr)
  • Flash Point: 17.7±18.8 ºC,
  • Refractive Index: 1.4155 (589.3 nm 20 ºC)
  • PSA: 9.23000
  • LogP: 2.42680
  • Vapor Pressure: No data available

1-Oxa-2,5-disilacyclopentane,2,2,5,5-tetramethyl- Security Information

1-Oxa-2,5-disilacyclopentane,2,2,5,5-tetramethyl- Customs Data

  • HS CODE:2934999090
  • Customs Data:

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

1-Oxa-2,5-disilacyclopentane,2,2,5,5-tetramethyl- Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Fluorochem
S16080-10g
1,1,4,4, Tetramethyl-1,4-disila-5-oxacyclopentane
7418-20-4 97%
10g
£86.00 2022-02-28
Fluorochem
S16080-50g
1,1,4,4, Tetramethyl-1,4-disila-5-oxacyclopentane
7418-20-4 97%
50g
£338.00 2022-02-28
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
T833908-1g
2,2,5,5-Tetramethyl-2,5-Disila-1-Oxacyclopentane
7418-20-4 98%
1g
¥149.00 2022-09-28
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
T78520-5g
2,2,5,5-tetramethyl-1,2,5-oxadisilolane
7418-20-4 98%
5g
¥1448.0 2023-09-06
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
T78520-1g
2,2,5,5-tetramethyl-1,2,5-oxadisilolane
7418-20-4 98%
1g
¥598.0 2023-09-06
Ambeed
A112925-1g
2,2,5,5-Tetramethyl-1,2,5-oxadisilolane
7418-20-4 95%
1g
$30.0 2025-04-17
Ambeed
A112925-5g
2,2,5,5-Tetramethyl-1,2,5-oxadisilolane
7418-20-4 95%
5g
$93.0 2025-04-17
Ambeed
A112925-25g
2,2,5,5-Tetramethyl-1,2,5-oxadisilolane
7418-20-4 95%
25g
$337.0 2025-04-17
abcr
AB111415-5 g
2,2,5,5-Tetramethyl-2,5-disila-1-oxacyclopentane, 95%; .
7418-20-4 95%
5 g
€49.30 2023-07-20
abcr
AB111415-25 g
2,2,5,5-Tetramethyl-2,5-disila-1-oxacyclopentane, 95%; .
7418-20-4 95%
25 g
€169.60 2023-07-20

Additional information on 1-Oxa-2,5-disilacyclopentane,2,2,5,5-tetramethyl-

Introduction to 1-Oxa-2,5-disilacyclopentane, 2,2,5,5-tetramethyl- (CAS No. 7418-20-4)

1-Oxa-2,5-disilacyclopentane, 2,2,5,5-tetramethyl- (CAS No. 7418-20-4) is a unique and versatile compound that has garnered significant attention in the fields of organic chemistry and materials science. This compound is characterized by its cyclic structure containing silicon and oxygen atoms, which imparts it with a range of interesting properties and potential applications. In this article, we will delve into the chemical structure, synthesis methods, physical and chemical properties, and the latest research findings related to this compound.

The chemical formula of 1-Oxa-2,5-disilacyclopentane, 2,2,5,5-tetramethyl- is C9H20O1Si2. The compound features a five-membered ring with one oxygen atom and two silicon atoms. The presence of four methyl groups attached to the silicon atoms further stabilizes the structure and influences its reactivity. This unique combination of elements and functional groups makes it a valuable compound for various scientific and industrial applications.

The synthesis of 1-Oxa-2,5-disilacyclopentane, 2,2,5,5-tetramethyl- has been extensively studied in recent years. One common method involves the reaction of dichlorodimethylsilane with an appropriate organolithium reagent followed by treatment with an epoxide. This process results in the formation of the desired cyclic siloxane structure. Another approach involves the ring-opening polymerization of cyclic siloxanes using suitable catalysts. These methods have been optimized to achieve high yields and purity levels, making the compound more accessible for research and development purposes.

The physical properties of 1-Oxa-2,5-disilacyclopentane, 2,2,5,5-tetramethyl- are noteworthy. It is a colorless liquid at room temperature with a boiling point of approximately 160°C at atmospheric pressure. The compound exhibits good thermal stability and low volatility, which are advantageous for its use in various applications. Additionally, it has a low viscosity and excellent solubility in common organic solvents such as toluene and hexanes.

In terms of chemical properties, 1-Oxa-2,5-disilacyclopentane, 2,2,5,5-tetramethyl- displays interesting reactivity patterns due to its unique structure. The presence of silicon-oxygen bonds makes it susceptible to hydrolysis under acidic or basic conditions. However, it can also undergo selective reactions such as hydrosilylation and silylation under controlled conditions. These reactions have been utilized in the synthesis of more complex molecules and materials.

The latest research on 1-Oxa-2,5-disilacyclopentane, 2,2,5,5-tetramethyl- has focused on its potential applications in materials science and catalysis. One area of interest is its use as a building block for the synthesis of advanced polymers and copolymers. The combination of silicon-oxygen bonds with alkyl groups provides a platform for designing materials with tailored properties such as thermal stability, mechanical strength, and chemical resistance.

In catalysis research, 1-Oxa-2,5-disilacyclopentane, 2,2,5,5-tetramethyl- has been explored as a ligand for transition metal complexes. These complexes have shown promise in various catalytic processes such as olefin polymerization and cross-coupling reactions. The unique electronic properties of the silicon-oxygen framework can influence the activity and selectivity of these catalysts.

Beyond materials science and catalysis, there is growing interest in the biological applications of compounds like 1-Oxa-2,5-disilacyclopentane. Recent studies have investigated its potential as a precursor for bioactive molecules or as a component in drug delivery systems. The ability to functionalize the molecule with biologically relevant groups opens up new avenues for its use in pharmaceutical research.

In conclusion, 1-Oxa-2,5-disilacyclopentane, 2, 2, 5, 5-tetramethyl-(CAS No. 7418-20-4) is a fascinating compound with a rich array of properties and potential applications. Its unique chemical structure makes it an attractive candidate for research in organic chemistry, materials science, catalysis, and even biological systems. As ongoing studies continue to uncover new insights into its behavior, it is likely that this compound will play an increasingly important role in various scientific disciplines.

Recommended suppliers
Enjia Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Enjia Trading Co., Ltd
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.
Shandong Feiyang Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd
Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zouping Mingyuan Import and Export Trading Co., Ltd